Cas no 2137999-79-0 (2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid)
2137999-79-0 structure
Product Name:2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid
CAS No:2137999-79-0
MF:C7H11BrN4O2
MW:263.091840028763
CID:5926832
PubChem ID:165483545
Update Time:2024-01-04
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid
- EN300-1106970
- 2137999-79-0
-
- Inchi: 1S/C7H11BrN4O2/c1-2-3-4(5(13)14)12-6(8)10-7(9)11-12/h4H,2-3H2,1H3,(H2,9,11)(H,13,14)
- InChI Key: OBAGDBNUAXFGDY-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1C(C(=O)O)CCC
Computed Properties
- Exact Mass: 262.00654g/mol
- Monoisotopic Mass: 262.00654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 94Ų
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106970-0.05g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1106970-0.1g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1106970-0.25g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1106970-0.5g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1106970-1.0g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1106970-2.5g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1106970-5.0g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1106970-10.0g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1106970-1g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1106970-5g |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid |
2137999-79-0 | 95% | 5g |
$3812.0 | 2023-10-27 |
2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanoic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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